cis-4-Amino-1-boc-3-hydroxypiperidine
Overview
Description
“Cis-4-Amino-1-Boc-3-hydroxypiperidine” is a chemical compound with the molecular formula C10H20N2O3 . It has a molecular weight of 216.28 and is also known by its IUPAC name "tert-butyl rel- (3s,4r)-4-amino-3-hydroxypiperidine-1-carboxylate" .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the Inchi Code: 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m1/s1 .Physical And Chemical Properties Analysis
“this compound” is an oil to semi-solid substance at room temperature .Scientific Research Applications
Stereoselective Synthesis of Hydroxypipecolic Acids
Research highlights the stereoselective total synthesis of cis- and trans-3-hydroxypipecolic acids, nonproteinogenic cyclic alpha-amino acids found in many natural and synthetic compounds with medicinal relevance. Utilizing D-serine as a chiral template, efficient routes to these compounds were developed, showcasing the utility of cis-4-Amino-1-boc-3-hydroxypiperidine in generating enantiopure forms of these acids through stereoselective formations (Liang & Datta, 2005).
Facile Syntheses of 3-Hydroxypiperidine Derivatives
Another study reports the facile syntheses of enantiopure trans- and cis-3-hydroxypiperidine derivatives and 3-hydroxypipecolic acids. This process features Rh-catalyzed cyclohydrocarbonylation through common intermediates, highlighting the compound's versatility in synthesizing structurally complex and pharmacologically relevant molecules (Chiou, Lin, & Liang, 2010).
Synthesis of Epoxy Amino Acids
Derivatives of 2-amino-4-pentenoic acid were resolved and epoxidized to form compounds with five-membered rings, leading to 4-hydroxyproline derivatives. This study underscores the strategic use of this compound in generating key intermediates for further transformation into valuable diastereomers (Krishnamurthy et al., 2014).
Synthesis of Optically Pure N-Boc-Protected 3-Fluoroprolines
Optically pure N-Boc-protected (2R,3R)- and (2R,3S)-3-fluoroprolines were synthesized as probes for studying cis/trans isomerization of the amino acyl-proline peptide bond, demonstrating the compound's role in producing novel probes for biochemical research (Demange et al., 2001).
Safety and Hazards
properties
IUPAC Name |
tert-butyl (3S,4R)-4-amino-3-hydroxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KREUZCYJWPQPJX-SFYZADRCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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